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Compound of Interest

Compound Name: SynaptoRedTM C2

Cat. No.: B8021221

Get Quote

As a Senior Application Scientist, I frequently consult with laboratories on the safe and effective

implementation of fluorescent lipid probes. SynaptoRed™ C2, widely recognized in the

literature as FM® 4-64, is a premier amphiphilic styryl dye utilized for tracking synaptic vesicle

recycling, endocytosis, and vacuolar dynamics[1][2]. However, its very mechanism of action—

rapid intercalation into biological lipid bilayers—dictates a stringent approach to personal

protective equipment (PPE) and operational handling.

This guide synthesizes hazard mitigation with field-proven experimental workflows, ensuring

that your laboratory achieves uncompromised data integrity alongside absolute safety.

Physicochemical Profiling & Hazard Causality
To design an effective safety protocol, we must first understand the molecule. SynaptoRed C2

is a dibromide salt featuring a highly hydrophilic, cationically charged head group and a

lipophilic tail[2]. While comprehensive systemic toxicological data remains undetermined, its

structural properties demand respect, and it must be handled as a potentially hazardous

chemical[2][3].

Table 1: Physicochemical Properties & Handling Causality
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Parameter Quantitative Value
Causality in Operational
Handling

Molecular Weight 607.51 g/mol

Requires precise microbalance

calibration; fine powder poses

an inhalation hazard during

weighing[1].

Excitation / Emission ~510 nm / ~750 nm

Highly photosensitive.

Solutions must be protected

from light using amber vials to

prevent photobleaching[1][4].

Purity (HPLC) ≥95%

High purity reduces unknown

toxic byproducts, but the core

molecule remains a potent

membrane-intercalating

agent[1].

Storage Temperature ≤ 4 °C or -20 °C

Requires desiccation.

Condensation upon opening

cold vials can cause hydrolysis

and compound degradation[2].

Personal Protective Equipment (PPE) Logic
We do not wear PPE merely for compliance; we wear it to disrupt specific exposure pathways.

Because SynaptoRed C2 is designed to embed into the outer leaflet of cell membranes,

accidental skin exposure means the dye will readily partition into your epidermal cells[3][5].
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SynaptoRed C2 Powder
(Unknown Toxicity, Dibromide Salt)

Respiratory Protection
(Chemical Fume Hood)

 Aerosolization Risk

Dermal Protection
(Nitrile Gloves, Lab Coat)

 Transdermal Risk

Ocular Protection
(ANSI Z87.1 Goggles)

 Splash Risk

Safe Reconstitution
& Operational Handling

Click to download full resolution via product page

Caption: Logical framework mapping chemical hazards to required PPE for SynaptoRed C2.

Table 2: PPE Specifications & Causality

PPE Category Quantitative Specification Causality & Justification

Gloves Nitrile, ≥0.11 mm thickness

Prevents transdermal

absorption of lipophilic

dibromide salts; resists DMSO

carrier solvent[2].

Eye Protection ANSI Z87.1 Safety Goggles

Protects against micro-

splashes during the

reconstitution of 1–10 mM

stock solutions[3].

Body Protection Chemically resistant lab coat

Shields from accidental spills

of concentrated stock,

preventing skin partitioning[3].

Respiratory
Fume hood (Face velocity 80-

100 fpm)

Prevents inhalation of

lyophilized powder during

microbalance weighing[3].
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Operational Plan: Safe Reconstitution and Disposal
A self-validating protocol builds verification into every step. Follow this methodology to prepare

your stock solutions safely:

Equilibration: Remove the desiccated SynaptoRed C2 vial from -20 °C storage and allow it to

equilibrate to room temperature for 30 minutes before opening.

Causality: Opening a cold vial introduces atmospheric moisture, which degrades the

hygroscopic powder and alters the effective concentration[2].

Weighing & Solvation: Inside a certified fume hood, dissolve the solid in high-purity DMSO or

Milli-Q water to create a 1 to 10 mM stock solution.

Causality: DMSO ensures complete solvation of the lipophilic tail, but water is often

preferred for live-cell neuronal assays to avoid solvent-induced cytotoxicity[2][3].

Aliquoting: Divide the stock into 10–20 μL aliquots in opaque amber microcentrifuge tubes.

Causality: This prevents repeated freeze-thaw cycles and shields the fluorophore from

ambient light, preserving the double bonds in the dye's hexatrienyl linker[2].

Decontamination & Disposal: Treat SynaptoRed C2 as a hazardous chemical. Collect all

dye-containing buffers and DMSO stocks in dedicated, clearly labeled halogenated organic

waste containers (due to the dibromide counterion). Dispose of contaminated pipette tips

and gloves in solid chemical waste bins. Do not flush down the sink[3].

Experimental Workflow: Synaptic Vesicle Staining
To generate reliable data, the staining protocol must account for the dye's unique binding

kinetics.
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1. Stock Preparation
(1-10 mM in DMSO/H2O, -20°C)

2. Depolarization
(50 mM KCl + 5 μM SynaptoRed C2)

3. Compensatory Endocytosis
(Dye Internalization)

4. Extracellular Washout
(ACSF + 0.5 mM ADVASEP-7)

5. Fluorescence Imaging
(Ex: 510 nm / Em: 750 nm)

Click to download full resolution via product page

Caption: SynaptoRed C2 experimental workflow for synaptic vesicle tracking.

Step-by-Step Method for Neuronal Staining:

Dye Application & Depolarization: Incubate cultured neurons in a high-K+ buffer (e.g., 50 mM

KCl) containing 5 μM SynaptoRed C2 for 5 minutes[1][6].

Causality: The high potassium concentration depolarizes the presynaptic membrane,

forcing rapid exocytosis. The dye, currently embedded in the outer leaflet, is subsequently

internalized during compensatory endocytosis, trapping it inside newly formed vesicles[5]

[6].

Primary Washout: Wash the cells thoroughly with standard Artificial Cerebrospinal Fluid

(ACSF) for 10 minutes[6].
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Deep Cleansing with ADVASEP-7: Apply 0.5 mM ADVASEP-7 for 5 minutes, followed by a

final ACSF wash[6].

Causality: Simple buffer washes cannot efficiently extract the highly lipophilic tail of

SynaptoRed C2 from the plasma membrane. ADVASEP-7, a sulfonated β-cyclodextrin,

features a hydrophobic cavity that sequesters the dye, stripping it from the extracellular

membrane and drastically reducing background fluorescence without affecting the

internalized vesicles[6].

Imaging: Transfer to a confocal microscope. Excite the sample at ~510 nm and collect

emission in the far-red spectrum (~750 nm)[1][4].

Causality: The large Stokes shift of SynaptoRed C2 allows for excellent multiplexing with

green fluorophores like GFP or SynaptoGreen™, enabling dual-color independent imaging

of synapses[4].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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